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Compound of Interest

Compound Name: 2-Cyanoacetamide

Cat. No.: B1669375

CAS Number: 107-91-5 Molecular Formula: C3sHaN20 Molecular Weight: 84.08 g/mol

This technical guide provides an in-depth overview of 2-Cyanoacetamide, a pivotal organic
compound in pharmaceutical research and development. It is tailored for researchers,
scientists, and professionals in the field of drug development, offering detailed information on
its chemical properties, synthesis, and significant applications.

Core Chemical and Physical Properties

2-Cyanoacetamide, also known as malonamide nitrile or 3-nitrilopropionamide, is a white
crystalline powder.[1] Its bifunctional nature, containing both a nitrile and an amide group,
makes it a versatile precursor in the synthesis of a wide array of heterocyclic compounds,
which are fundamental structures in many pharmaceutical agents.[2]
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Property Value Reference
CAS Number 107-91-5 [2]
Molecular Formula CsH4aN20 [1]
Molecular Weight 84.08 g/mol [3]

_ . 119 to 121 °C (246 to 250 °F;
Melting Point [4]
392 to 394 K)

Boiling Point 351.2 °C (664.2 °F; 624.3 K) [4]
Density 1.163 g/cm3 [4]
Appearance White crystalline powder [1]
Solubility Highly soluble in water [1]

Synthesis of 2-Cyanoacetamide

Several methods for the synthesis of 2-Cyanoacetamide have been established. Below are
detailed protocols for two common laboratory-scale procedures.

Experimental Protocol 1: Ammonolysis of Ethyl
Cyanoacetate

This method involves the reaction of ethyl cyanoacetate with ammonia.

Materials:

Ethyl cyanoacetate

Concentrated ammonia water

Ethanol

Activated carbon

Ice-salt mixture
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Procedure:
e Cool ethyl cyanoacetate to below 20°C.

e Add concentrated ammonia water to the cooled ethyl cyanoacetate. The mixture will initially
turn turbid and then become clear.

 After the reaction, cool the mixture in an ice-salt bath for 20 minutes to precipitate the crude
product.

« Filter the precipitate and dry it to obtain crude 2-Cyanoacetamide.

 For purification, dissolve the crude product in boiling ethanol.

e Add a small amount of activated carbon for decolorization and filter the hot solution.
e Cool the filtrate to allow the purified 2-Cyanoacetamide to crystallize.

« Filter the crystals and dry them at 80-100°C to obtain the final product.[5]

Experimental Protocol 2: From Malonamide and
Triphosgene

This protocol describes a synthesis route starting from malonamide.

Materials:

Malonamide (112.3g, 1.1mol)

Cyclohexane (377.19)

Triphosgene (2979) dissolved in 891ml of cyclohexane

Pipeline reactor
Procedure:

e Prepare a suspension of malonamide in cyclohexane.
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o Set the temperature of the pipeline reactor to 80°C and the pressure to 1.5 MPa.

e Pump the malonamide suspension and the triphosgene solution into the reactor at a flow
rate of 2 ml/min for each pump.

o After 30 minutes, collect the reaction mixture from the reactor outlet.
o Perform atmospheric distillation on the collected solution to recover the cyclohexane.

o Cool the remaining mixture and centrifuge to isolate the 2-Cyanoacetamide product.[5] A
yield of 99.0% with a purity of 98.3% as determined by HPLC has been reported for this
method.[5]

Click to download full resolution via product page
Caption: Workflow for the synthesis of 2-Cyanoacetamide from ethyl cyanoacetate.

Applications in Drug Development and Research

2-Cyanoacetamide is a crucial building block in the synthesis of numerous pharmacologically
active compounds.[2] Its versatile reactivity allows for the construction of complex heterocyclic
systems that are prevalent in many drug molecules.

Key Applications:
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e Vitamin B6 Synthesis: It serves as a fundamental precursor in the industrial synthesis of
Vitamin B6 (pyridoxine), which is essential for numerous metabolic processes in the human
body.[2]

o Anticancer Agents: Researchers utilize 2-Cyanoacetamide in the development of novel
therapeutic agents, including potential anti-cancer drugs.[2] Its structure can be readily
modified and incorporated into complex molecular architectures to explore new drug
candidates.

« Antimicrobial Agents: The development of antimicrobial agents for both human and
veterinary medicine often involves derivatives of 2-Cyanoacetamide. These derivatives
have been investigated for their efficacy against bacterial and fungal infections.[6]

e Heterocyclic Synthesis: It is widely used in the synthesis of various heterocyclic compounds
such as pyrazole, pyridine, and pyrimidine derivatives, which are significant scaffolds in
medicinal chemistry.[1]

o Analytical Reagent: 2-Cyanoacetamide is employed in spectrofluorimetric methods for the
determination of the activity of certain drugs, such as H1 receptor antagonists.[4] It reacts
with reducing carbohydrates in a borate buffer to produce intense fluorescence, making it
useful for the automated analysis of carbohydrates.[1][6]

Analytical Methodologies

The quantification and analysis of 2-Cyanoacetamide are critical for quality control and
research purposes. High-performance liquid chromatography (HPLC) is a commonly used
technique.

Experimental Protocol: HPLC Analysis of 2-
Cyanoacetamide

This protocol outlines a reverse-phase HPLC method for the analysis of 2-Cyanoacetamide.
Instrumentation:

o HPLC system with a suitable detector (e.g., DAD or fluorescence)
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e Newcrom R1 column or equivalent C18 column
Mobile Phase:

o A mixture of acetonitrile (MeCN), water, and an acidifier (e.g., phosphoric acid or formic acid
for MS compatibility).[7] A typical mobile phase could be acetonitrile - 0.1% formic acid
(30:70, viv).[8]

Procedure:

o Prepare the mobile phase and degas it.

o Equilibrate the HPLC column with the mobile phase until a stable baseline is achieved.
» Prepare standard solutions of 2-Cyanoacetamide of known concentrations.

e Prepare the sample solution to be analyzed.

* Inject the standard and sample solutions into the HPLC system.

o Monitor the elution of 2-Cyanoacetamide at an appropriate wavelength.

e Quantify the amount of 2-Cyanoacetamide in the sample by comparing its peak area with
those of the standards.

Derivatization for Enhanced Sensitivity: For trace analysis, a derivatization procedure can be
employed to enhance detection sensitivity, particularly with fluorescence detection. 2-
Cyanoacetamide can be derivatized with reagents like 2-hydroxyacetophenone.[8]
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Caption: General workflow for the HPLC analysis of 2-Cyanoacetamide.
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Biological Activity

While primarily used as a synthetic intermediate, derivatives of 2-Cyanoacetamide have
shown various biological activities. For instance, certain synthesized derivatives have
demonstrated insecticidal properties against agricultural pests like the cotton leafworm and
cowpea aphid.[9][10] This highlights the potential for developing new agrochemicals based on
the 2-Cyanoacetamide scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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